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(1S,2S)-2-Amino-2,3-dihydro-1H-
Compound Name:

inden-1-ol
CAS No.: 32151-02-3
Cat. No.: B3189406

Get Quote

(1S,2S)-2-Amino-2,3-dihydro-1H-inden-1-ol and its isomers are powerful chiral auxiliaries

and structural motifs in modern organic synthesis and drug development.[1][2] Their unique
bicyclic framework and stereochemistry make them invaluable for constructing complex,
enantiomerically pure molecules, including notable therapeutics like the HIV protease inhibitor
Indinavir.[1] However, as with many highly functionalized amine derivatives, their utility in the
lab is matched by a critical need for rigorous safety and handling protocols. The potential for
irritation, sensitization, and other health effects necessitates a proactive and informed approach
to safety.

This guide moves beyond a simple recitation of datasheet warnings. It is designed for the
practicing researcher and drug development professional, providing not just the "what" but the
"why" behind each safety recommendation. By understanding the causality linking the
compound's properties to specific handling procedures, scientists can cultivate a culture of
intrinsic safety, ensuring both personal protection and the integrity of their research. The
protocols herein are designed as self-validating systems, integrating engineering controls,
personal protective equipment, and emergency preparedness into a seamless workflow.
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Section 1: Compound Identification and
Physicochemical Properties

Precise identification is the foundation of chemical safety. While multiple isomers of
aminoindanol exist, this guide focuses on the (1S,2S) stereoisomer. It is critical to note that
safety data is often published for related isomers or racemates; for instance, much of the
available GHS and hazard data corresponds to the (1R,2R) enantiomer.[3][4] Due to the
identical physical and acute toxicological properties of enantiomers, this data is considered
directly applicable for risk assessment.

Table 1: Chemical Identifiers

Identifier Value Source

(1S,2S)-2-amino-2,3-
IUPAC Name . . N/A
dihydro-1H-inden-1-ol

Molecular Formula CoH11NO [51[6]

Molecular Weight 149.19 g/mol [5][6]

94077-01-7 (for the
CAS Number _ [31[4]
enantiomer (1R,2R))

| INChl Key | HRWCWYGWEVVDLT-RKDXNWHRSA-N (for the enantiomer (1R,2R)) |[3][4] |

Table 2: Physicochemical Data | Property | Value | Rationale for Safety | | :--- | :--—- | :--- | |
Appearance | Solid, white to beige powder/crystals. [[5][7] | Fine powder presents an inhalation
and dust explosion risk. | | Melting Point | 118-121°C |[5] | Indicates stability at ambient lab
temperatures. | | Boiling Point | ~270 °C at 760 mmHg |[5] | Low volatility at room temperature
reduces vapor inhalation risk during normal handling. | | Solubility | Slightly soluble in water. |[7]
| Affects choice of spill cleanup materials and fire-fighting media. | | Vapor Pressure | No data
available. |[5] | Assumed to be low due to high boiling point, but heating will increase it. |

Section 2: Hazard Identification and Toxicological
Profile
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Based on the Globally Harmonized System (GHS) of Classification and Labelling of Chemicals,
this compound is considered hazardous. The primary risks are associated with irritation to the
skin, eyes, and respiratory system.

Table 3: GHS Hazard Classification

Hazard Class Category Hazard Statement Signal Word
Skin H315: Causes skin .
. . 2 L Warning
Corrosionl/irritation irritation
Serious Eye H319: Causes serious ]
o 2A o Warning
Damage/Irritation eye irritation

) o H317: May cause an ]
Skin Sensitization 1 ) i ) Warning
allergic skin reaction

| Specific Target Organ Toxicity (Single Exposure) | 3 | H335: May cause respiratory irritation |
Warning |

Source: GHS classifications are derived from data for the enantiomer and related isomers.[4][5]

[6]18]

Primary Routes of Exposure and Health Effects

Understanding the routes of exposure is key to preventing them. The causality is direct: the
chemical properties of this amino alcohol drive its irritant effects on biological tissues.

 Inhalation: As a fine powder, the primary risk is the inhalation of airborne dust, which can
cause irritation to the nose, throat, and lungs.[5][7] This is why handling should always occur
in a well-ventilated area, preferably a chemical fume hood.

» Skin Contact: Direct contact causes skin irritation.[5][8] Prolonged or repeated exposure may
lead to allergic skin reactions (sensitization), a more serious condition where subsequent
low-level exposures can trigger a significant allergic response.[4] This necessitates the
consistent use of appropriate gloves.
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o Eye Contact: The compound is a serious eye irritant.[5][8] Contact can cause redness, pain,
and potential damage if not addressed immediately. The use of safety glasses or goggles is
non-negotiable.

 Ingestion: While less common in a laboratory setting, ingestion is expected to be harmful and
may cause irritation to the mucous membranes.[8]

Toxicological Data Gaps

For many research chemicals, comprehensive toxicological data is unavailable. No data was
found to classify this compound's long-term effects, such as carcinogenicity or mutagenicity.[5]
This absence of data does not mean an absence of hazard. From a safety perspective, this
information gap requires us to adopt a more conservative approach, handling the compound as
potentially hazardous with unknown long-term effects and minimizing all routes of exposure.

Section 3: Exposure Control and Personal
Protective Equipment (PPE)

The hierarchy of controls is a fundamental principle of laboratory safety. It prioritizes the most
effective control measures, with PPE as the final, but essential, line of defense.

e Engineering Controls: This is the most critical step. All operations that may generate dust or
aerosols, including weighing, transferring, and preparing solutions, must be conducted in a
certified chemical fume hood or a glove box.[5][9] This physically contains the hazard,
protecting the user and the lab environment. An accessible safety shower and eyewash
station are mandatory in any area where this compound is handled.[5]

o Administrative Controls: Develop and strictly follow a Standard Operating Procedure (SOP)
for all work with this compound. Clearly label all containers, and restrict access to authorized
and trained personnel only.

e Personal Protective Equipment (PPE): The selection of PPE is directly dictated by the
identified hazards of skin, eye, and respiratory irritation.

o Eye and Face Protection: Use chemical safety goggles or safety glasses with side shields
that conform to EN166 (EU) or ANSI Z87.1 (US) standards.[8]
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o Skin Protection:

» Gloves: Wear chemical-resistant, impervious gloves (e.g., nitrile) that are inspected for
integrity before each use.[10] Use proper glove removal technique to avoid
contaminating your hands.

» Lab Coat: A clean, buttoned lab coat is required to protect skin and personal clothing.

o Respiratory Protection: If engineering controls fail or for emergency situations like a large
spill, a NIOSH (US) or EN 149 (EU) approved respirator with a particulate filter is
necessary.[8] Routine use of a respirator should not be a substitute for proper engineering
controls.

Diagram: PPE Selection Workflow

This diagram outlines the decision-making process for selecting appropriate PPE based on the
specific laboratory task.
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Caption: PPE selection logic based on the physical form of the chemical.

Section 4: Standard Operating Protocol for Safe
Handling

This protocol provides a self-validating, step-by-step methodology for a common laboratory
task: weighing the solid compound and preparing a stock solution.

Protocol: Weighing and Dissolving (1S,2S)-2-Amino-2,3-
dihydro-1H-inden-1-ol

o Preparation and Pre-Work Checklist:
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o Verify the chemical fume hood has a current certification and is functioning correctly.
o Don all required PPE: safety goggles, nitrile gloves, and a buttoned lab coat.

o Designate a specific work area within the fume hood. Cover the surface with absorbent,
disposable bench paper.

o Assemble all necessary equipment: spatula, weigh paper/boat, analytical balance (if inside
the hood) or a tared container for transport, volumetric flask, and the chosen solvent.

o Ensure the material safety data sheet is readily accessible.

e Weighing the Compound:
o Perform all transfers of the solid compound deep within the fume hood to contain any dust.
o Carefully open the container. Avoid creating airborne dust by using gentle movements.

o Using a clean spatula, transfer the desired amount of solid to the weigh paper or into a
tared, sealed container.

o Securely close the main stock container immediately after dispensing.

e Preparing the Solution:

[¢]

Place the volumetric flask containing the solvent (or a portion of it) inside the fume hood.

o Carefully add the weighed solid to the volumetric flask. A powder funnel is recommended
to prevent loss of material.

o Rinse the weigh paper or container with a small amount of the solvent, adding the rinse to
the volumetric flask to ensure a complete quantitative transfer.

o Stopper the flask and gently swirl to dissolve the compound. If necessary, sonicate or stir,
ensuring the container remains stoppered or covered.

o Once dissolved, dilute to the final volume with the solvent.

e Cleanup and Waste Disposal:
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o Wipe down the spatula and any other contaminated reusable equipment with a solvent-

dampened cloth.

o Carefully fold the disposable bench paper inwards and place it, along with the used weigh

paper and contaminated gloves, into a designated solid hazardous waste container.

o Wipe down the work surface inside the fume hood with an appropriate cleaning agent.

o Remove PPE and wash hands thoroughly with soap and water.[11]

Section 5: Emergency Procedures

Preparedness is paramount. All personnel must be familiar with these procedures before

beginning work.

Table 4: First-Aid Measures

Exposure Route

Inhalation

First-Aid Protocol

Immediately move the affected person to
fresh air. If breathing is difficult or stops,
provide artificial respiration. Seek
immediate medical attention.[5][8]

Skin Contact

Immediately wash the affected area with plenty
of soap and water for at least 15 minutes while
removing contaminated clothing and shoes.

Seek medical attention if irritation persists.[5][9]

Eye Contact

Immediately flush eyes with copious amounts of
water for at least 15 minutes, occasionally lifting
the upper and lower eyelids. Remove contact
lenses if present and easy to do. Seek

immediate medical attention.[5][9]

| Ingestion | Do NOT induce vomiting. Wash out mouth with water. Never give anything by

mouth to an unconscious person. Seek immediate medical attention.[5] |
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Spill Response Protocol

The correct response depends on the scale of the spill.

e Minor Spill (Solid, <1g, contained in fume hood):

(¢]

Ensure proper PPE is worn (goggles, gloves, lab coat).

o Gently cover the spill with an inert absorbent material (e.g., vermiculite, sand). Avoid
raising dust.

o Carefully sweep or scoop the material into a designated hazardous waste container.

o Wipe the area with a cloth dampened with a suitable solvent (e.g., isopropanol, ethanol),
followed by soap and water.

o Place all cleanup materials into the hazardous waste container.

e Major Spill (Outside of a fume hood, or a large quantity):

o

Evacuate all non-essential personnel from the immediate area.

[¢]

Alert laboratory supervisor and emergency response personnel.

[¢]

If safe to do so, close the doors to the area to contain any dust or vapors.

Do not attempt to clean up a major spill without appropriate respiratory protection and

[e]

training.

Diagram: Spill Response Decision Tree

This flowchart guides the user through the critical decisions during a chemical spill.
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Caption: Decision-making flowchart for chemical spill response.
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Section 6: Storage and Disposal

Proper storage and disposal are crucial for long-term safety and environmental protection.

Storage

Store in a tightly sealed container in a cool, dry, and well-ventilated area.[8][9]

Keep away from incompatible materials such as strong oxidizing agents, acids, and bases.

[8]

The storage area should be locked or otherwise secured to restrict access.[5]

Disposal

All waste, including the compound itself, contaminated cleanup materials, and empty
containers, must be disposed of as hazardous waste.

Do not dispose of this chemical down the drain or in regular trash.[5]

Follow all applicable local, state, and federal regulations for hazardous waste disposal.
Consult with your institution's Environmental Health and Safety (EHS) department for
specific guidance.[11]
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BENGHE Foundational & Exploratory

Check Availability & Pricing

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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